3-hydroxy-4-(4-isopropoxybenzoyl)-5-(2-methoxyphenyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C25H29NO6
• Molecular Weight: 439.5 g/mol
• IUPAC Name: (4E)-4-[hydroxy-(4-propan-2-yloxyphenyl)methylidene]-5-(2-methoxyphenyl)-1-(3-methoxypropyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H29NO6/c1-16(2)32-18-12-10-17(11-13-18)23(27)21-22(19-8-5-6-9-20(19)31-4)26(14-7-15-30-3)25(29)24(21)28/h5-6,8-13,16,22,27H,7,14-15H2,1-4H3/b23-21+
• InChI Key: BFZASXUCLMJPEO-XTQSDGFTSA-N
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCCOC)C3=CC=CC=C3OC)/O
• SMILES: CC(C)OC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCOC)C3=CC=CC=C3OC)O

Description

3-hydroxy-4-(4-isopropoxybenzoyl)-5-(2-methoxyphenyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one, also known as HIPP, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. HIPP belongs to the class of pyrrolone derivatives and has shown promising results in various preclinical studies.

Mechanism of Action

The mechanism of action of 3-hydroxy-4-(4-isopropoxybenzoyl)-5-(2-methoxyphenyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it has been suggested that 3-hydroxy-4-(4-isopropoxybenzoyl)-5-(2-methoxyphenyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one exerts its therapeutic effects by modulating various signaling pathways involved in inflammation and cell proliferation. It has also been shown to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
3-hydroxy-4-(4-isopropoxybenzoyl)-5-(2-methoxyphenyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. 3-hydroxy-4-(4-isopropoxybenzoyl)-5-(2-methoxyphenyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one has also been shown to induce apoptosis in cancer cells and inhibit their proliferation. Additionally, 3-hydroxy-4-(4-isopropoxybenzoyl)-5-(2-methoxyphenyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to inhibit the growth of various fungal species.

Advantages and Limitations for Lab Experiments

The advantages of using 3-hydroxy-4-(4-isopropoxybenzoyl)-5-(2-methoxyphenyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments include its potent anti-inflammatory and anti-cancer properties, as well as its ability to inhibit fungal growth. 3-hydroxy-4-(4-isopropoxybenzoyl)-5-(2-methoxyphenyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one also has a relatively simple synthesis method, which makes it easily accessible for researchers. However, one of the limitations of using 3-hydroxy-4-(4-isopropoxybenzoyl)-5-(2-methoxyphenyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 3-hydroxy-4-(4-isopropoxybenzoyl)-5-(2-methoxyphenyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one. One potential direction is to investigate its potential use in the treatment of neurodegenerative diseases. Another direction is to explore its potential use in combination therapy with other anti-cancer drugs. Additionally, further studies are needed to understand the mechanism of action of 3-hydroxy-4-(4-isopropoxybenzoyl)-5-(2-methoxyphenyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one and to optimize its pharmacokinetic properties for clinical use.
Conclusion
In conclusion, 3-hydroxy-4-(4-isopropoxybenzoyl)-5-(2-methoxyphenyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one is a synthetic compound that has shown promising results in various preclinical studies. It possesses anti-inflammatory, anti-cancer, and anti-fungal properties and has potential therapeutic applications in various disease conditions. Further research is needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties for clinical use.

Synthesis Methods

The synthesis of 3-hydroxy-4-(4-isopropoxybenzoyl)-5-(2-methoxyphenyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one involves the reaction of 4-isopropoxybenzoyl chloride with 2-methoxyphenylacetic acid in the presence of triethylamine to form the corresponding acid chloride. This intermediate is then reacted with 3-methoxypropylamine and 3-hydroxy-4-pyrone to yield 3-hydroxy-4-(4-isopropoxybenzoyl)-5-(2-methoxyphenyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one. The purity of the synthesized compound is confirmed using various analytical techniques such as NMR and mass spectrometry.

Scientific Research Applications

3-hydroxy-4-(4-isopropoxybenzoyl)-5-(2-methoxyphenyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential therapeutic applications in various disease conditions. It has been shown to possess anti-inflammatory, anti-cancer, and anti-fungal properties. 3-hydroxy-4-(4-isopropoxybenzoyl)-5-(2-methoxyphenyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.